Cas no 1361844-15-6 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361844-15-6
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932479
• Update Time: 2025-10-30

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)8-7(9(12)13)5(4-17)3-6(18-8)11(14,15)16/h3,9H,2,4,17H2,1H3
• InChI Key： JPOQOLOAVYSSPS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC(C(F)(F)F)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361844-15-6)

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1361844-15-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug discovery programs targeting various diseases.

Recent studies have focused on the synthetic methodologies and applications of this compound. A 2023 publication in the Journal of Fluorine Chemistry detailed an optimized synthetic route for Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate, highlighting its scalability and efficiency. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, achieving a high yield of the target compound. This advancement addresses previous challenges associated with the synthesis of highly fluorinated pyridine derivatives, paving the way for broader utilization in medicinal chemistry.

In the pharmaceutical domain, preliminary in vitro studies have demonstrated the compound's potential as a building block for kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel pyridine-based scaffolds designed to target protein kinases involved in inflammatory pathways. The results indicated moderate inhibitory activity against specific kinases, suggesting the need for further structural optimization to enhance potency and selectivity. These findings underscore the compound's utility in the design of next-generation kinase inhibitors.

Beyond pharmaceuticals, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate has also shown promise in agrochemical applications. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of novel herbicides with improved herbicidal activity and environmental safety profiles. The patent highlights the compound's role in enabling the development of herbicides that target resistant weed species, addressing a critical need in modern agriculture.

Despite these advancements, challenges remain in fully harnessing the potential of this compound. Issues such as regioselectivity in further functionalization and the need for greener synthetic methods are areas of active research. Future studies are expected to explore its applications in other therapeutic areas, such as antimicrobial and anticancer agents, leveraging its unique physicochemical properties. Collaborative efforts between academia and industry will be crucial in translating these discoveries into practical solutions for global health and agricultural challenges.